Cas no 1779998-57-0 (5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 1779998-57-0
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD30662710
• CID: 4613404
• PubChem ID: 105490401
• Update Time: 2024-03-01

5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• MDL： MFCD30662710
• Inchi： 1S/C7H6BrNO3/c1-9-3-5(8)4(7(11)12)2-6(9)10/h2-3H,1H3,(H,11,12)
• InChI Key： AJSDEQNLENCSFU-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(Br)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids